Dichlorphenamide
Dichlorphenamide
Diclofenamide is a sulfonamide that is benzene-1,3-disulfonamide in which the hydrogens at positions 4 and 5 are substituted by chlorine. An oral carbonic anhydrase inhibitor, it partially suppresses the secretion (inflow) of aqueous humor in the eye and so reduces intraocular pressure. It is used for the treatment of glaucoma. It has a role as an EC 4.2.1.1 (carbonic anhydrase) inhibitor, an antiglaucoma drug and an ophthalmology drug. It is a sulfonamide and a dichlorobenzene.
A carbonic anhydrase inhibitor that is used in the treatment of glaucoma.
Dichlorphenamide is a Carbonic Anhydrase Inhibitor. The mechanism of action of dichlorphenamide is as a Carbonic Anhydrase Inhibitor.
Dichlorphenamide can cause developmental toxicity according to state or federal government labeling requirements.
A carbonic anhydrase inhibitor that is used in the treatment of glaucoma.
Dichlorphenamide is a Carbonic Anhydrase Inhibitor. The mechanism of action of dichlorphenamide is as a Carbonic Anhydrase Inhibitor.
Dichlorphenamide can cause developmental toxicity according to state or federal government labeling requirements.
Brand Name:
Vulcanchem
CAS No.:
120-97-8
VCID:
VC0525960
InChI:
InChI=1S/C6H6Cl2N2O4S2/c7-4-1-3(15(9,11)12)2-5(6(4)8)16(10,13)14/h1-2H,(H2,9,11,12)(H2,10,13,14)
SMILES:
C1=C(C=C(C(=C1S(=O)(=O)N)Cl)Cl)S(=O)(=O)N
Molecular Formula:
C6H6Cl2N2O4S2
Molecular Weight:
305.2 g/mol
Dichlorphenamide
CAS No.: 120-97-8
Cat. No.: VC0525960
Molecular Formula: C6H6Cl2N2O4S2
Molecular Weight: 305.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
| Description | Diclofenamide is a sulfonamide that is benzene-1,3-disulfonamide in which the hydrogens at positions 4 and 5 are substituted by chlorine. An oral carbonic anhydrase inhibitor, it partially suppresses the secretion (inflow) of aqueous humor in the eye and so reduces intraocular pressure. It is used for the treatment of glaucoma. It has a role as an EC 4.2.1.1 (carbonic anhydrase) inhibitor, an antiglaucoma drug and an ophthalmology drug. It is a sulfonamide and a dichlorobenzene. A carbonic anhydrase inhibitor that is used in the treatment of glaucoma. Dichlorphenamide is a Carbonic Anhydrase Inhibitor. The mechanism of action of dichlorphenamide is as a Carbonic Anhydrase Inhibitor. Dichlorphenamide can cause developmental toxicity according to state or federal government labeling requirements. |
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| CAS No. | 120-97-8 |
| Molecular Formula | C6H6Cl2N2O4S2 |
| Molecular Weight | 305.2 g/mol |
| IUPAC Name | 4,5-dichlorobenzene-1,3-disulfonamide |
| Standard InChI | InChI=1S/C6H6Cl2N2O4S2/c7-4-1-3(15(9,11)12)2-5(6(4)8)16(10,13)14/h1-2H,(H2,9,11,12)(H2,10,13,14) |
| Standard InChI Key | GJQPMPFPNINLKP-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1S(=O)(=O)N)Cl)Cl)S(=O)(=O)N |
| Canonical SMILES | C1=C(C=C(C(=C1S(=O)(=O)N)Cl)Cl)S(=O)(=O)N |
| Appearance | Solid powder |
| Colorform | NEEDLES FROM DIMETHYLSULFOXIDE + WATER WHITE OR NEARLY WHITE, CRYSTALLINE POWDER |
| Melting Point | 239-241 °C 228.7 °C |
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